Cas no 94055-75-1 (Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl-)

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- structure

94055-75-1 structure

Product Name:Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl-

CAS No:94055-75-1

Molecular Formula:C₁₆H₂₆NO₄S

Molecular Weight:328.446943759918

CID:2845375

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Properties

Names and Identifiers

- Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl-
- InChIKey： DYZJXZOQQRXDLE-UHFFFAOYSA-O
- Inchi： 1S/C16H25NO4S/c1-4-20-11-14(18)12-21-15-7-5-13(6-8-15)17-16(19)9-10-22(2)3/h5-8,14,18H,4,9-12H2,1-3H3/p+1
- SMILES： O(C1C=CC(NC(=O)CC[S+](C)C)=CC=1)CC(O)COCC

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Synthesis

Synthetic Circuit 1

94057-02-0

80-48-8

94055-75-1

16722-51-3

Reaction Conditions

1.1 20 °C → 60 °C; 20 - 24 h, 50 - 60 °C

Reference

: Preparation method of Suplatast tosilate and its intermediates

, China, , ,

Synthetic Circuit 2

44743-29-5

16722-51-3

94056-98-1

94055-75-1

16722-51-3

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Acetone ; 2 h, 20 - 30 °C
1.2 4 h, 20 - 30 °C

Reference

: Method for preparing suplatast tosylate

, China, , ,

Synthetic Circuit 3

94057-02-0

80-48-8

94055-75-1

16722-51-3

Reaction Conditions

1.1 Solvents: Acetone ; 10 h, reflux; 3 h, cooled

Reference

: Synthesis of suplatast tosilate

Li, Chungang; Liu, Ying; Liu, Yanmin; Jia, Zheng; Dong, Zhuo, Guangdong Yaoxueyuan Xuebao, 2009, 25(3), 278-280

Synthetic Circuit 4

94057-02-0

80-48-8

94055-75-1

16722-51-3

Reaction Conditions

1.1 Solvents: Dichloromethane ; 24 h, 50 °C

Reference

: Improved process for preparing suplatast tosilate

Li, Zhiyu; Lu, Pingbo; Mo, Fenzhu; You, Qidong, Zhongguo Yaowu Huaxue Zazhi, 2009, 19(1), 45-47

Synthetic Circuit 5

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Method of evaluating evenness of suplatast tosylate crystal, even crystal, and process for producing the same

, World Intellectual Property Organization, , ,

Synthetic Circuit 6

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Preparation of suplatast tosilate crystals

, World Intellectual Property Organization, , ,

Synthetic Circuit 7

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Synthesis and Antiallergic Activity of Dimethyl-2-(phenylcarbamoyl)ethylsulfonium p-Toluenesulfonate Derivatives

Tada, Yukio; Yamawaki, Ichiro; Ueda, Shuichi; Matsumoto, Hiroshi; Matsuura, Naosuke; et al, Journal of Medicinal Chemistry, 1998, 41(18), 3330-3336

Synthetic Circuit 8

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Ideal enantiomeric resolution by recrystallization of a racemic compound (part 4): relationship between enantiomeric resolution phenomenon and crystal properties

Tamura, Rui; Ushio, Takanori; Takahashi, Hiroki; Nakamura, Kimitaka; Azuma, Nagao; et al, Chirality, 1997, 9(3), 220-224

Synthetic Circuit 9

94055-75-1

16722-51-3

Reaction Conditions

Reference

: Sulfonium compounds and pharmaceuticals containing them

, Federal Republic of Germany, , ,

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Raw materials

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Preparation Products

Sulfonium, [3-[[4-(3-ethoxy-2-hydroxypropoxy)phenyl]amino]-3-oxopropyl]dimethyl- Related Literature

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